Cas no 38942-50-6 (dimethyl-1,2,4-triazole-3-thiol)
Dimethyl-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with a thiol group and two methyl groups. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The thiol moiety enables thioether formation and metal chelation, while the triazole ring contributes to stability and bioactivity. Its applications include serving as a precursor for fungicides, corrosion inhibitors, and ligand systems in catalysis. The compound's balanced lipophilicity and electron-rich nature enhance its utility in designing bioactive molecules. Proper handling is advised due to potential sensitivity to oxidation and reactivity with electrophiles.
38942-50-6 structure
Product Name:dimethyl-1,2,4-triazole-3-thiol
CAS No:38942-50-6
MF:C4H7N3S
MW:129.183478593826
MDL:MFCD00598239
CID:310028
PubChem ID:2063529
Update Time:2025-05-21
dimethyl-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dimethyl-2,5-dihydro-1H-1,2,3-triazole-1-thiol
- 3,4-dimethyl-1H-1,2,4-triazole-5-thione
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4,5-dimethyl-
- 4,5-Dimethyl-4H-1,2,4-triazole-3-thiol
- 1,2-dimethyl-1,3,4-triazole-5-thiol
- 1,2-dimethyl-5-mercapto-1,3,4-triazole
- 2,4-Dihydro-4,5-dimethyl-3H-1,2,4-triazole-3-thione
- 3,4-dimethyl-1,2,4-triazole-5-thiol
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4,5-dimethyl
- 4,5-dimethyl-1,2,4-triazole-3-thiol
- EINECS 254-202-0
- 4,5-DIMETHYL-4H-(1,2,4)TRIOZOLE-3-THIOL
- 3,4-dimethyl-1h-1,2,4-triazole-5(4h)-thione
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4,5-dimethyl-
- dimethyl-4H-1,2,4-triazole-3-thiol
- OTVCBBXLGYYSNC-UHFFFAOYSA-N
- 4,5-Dimethyl-4h-(1,2,4)triazole-3-thiol
- 4-Methyl-5-methyl-4H-[1,2,4]triazole-3-thiol
- NSC520788
- SCHE
- 4,5-Dimethyl-
- dimethyl-1,2,4-triazole-3-thiol
- DS-12347
- FT-0649702
- AO-365/40249492
- 4H-1,2,4-Triazole-3-thiol, 4,5-dimethyl-
- NSC 520788
- NSC-520788
- 4,5-dimethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- DTXSID40192236
- Z56943709
- 4,5-Dimethyl-3-mercapto-1,2,4-triazole
- 38942-50-6
- SCHEMBL390752
- AKOS030524039
- A87ZS87LEU
- MFCD00598239
- EN300-08303
- A919002
- 4,5-Dimethyl-4H-1,2,4-triazole-3-thiol #
- W17011
- F2124-0735
- 3,4-dimethyl-5-mercapto-1,2,4-triazole
- CS-0061407
- 5-Mercapto-3,4-dimethyl-1,2,4-triazole
- SY104246
- AKOS000283272
- Delta2-1,2,4-Triazoline-5-thione, 3,4-dimethyl-
- 4,5-dimethyl-4h-[1,2,4]triazole-3-thiol
- d2-1,2,4-Triazoline-5-thione, 3,4-dimethyl-
- NS00030488
- STK231194
- 4,5-DIMETHYL-2H-1,2,4-TRIAZOLE-3-THIONE
- 1,2,4-Triazole-3(2H)-thione, 4,5-dimethyl-
- ALBB-003142
-
- MDL： MFCD00598239
- Inchi： 1S/C4H7N3S/c1-3-5-6-4(8)7(3)2/h1-2H3,(H,6,8)
- InChI Key： OTVCBBXLGYYSNC-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C)N1C
Computed Properties
- Exact Mass: 129.03600
- Monoisotopic Mass: 129.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.7
- XLogP3: 0
Experimental Properties
- Density: 1.35
- Boiling Point: 150.5°C at 760 mmHg
- Flash Point: 44.8 °C
- Refractive Index: 1.667
- PSA: 65.70000
- LogP: 0.78610
- Sensitiveness: Stench
dimethyl-1,2,4-triazole-3-thiol Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,Room Temperature
dimethyl-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
dimethyl-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 068981-1g |
4,5-Dimethyl-4H-1,2,4-triazole-3-thiol |
38942-50-6 | 95% | 1g |
￡80.00 | 2022-03-01 | |
| Fluorochem | 068981-5g |
4,5-Dimethyl-4H-1,2,4-triazole-3-thiol |
38942-50-6 | 95% | 5g |
￡240.00 | 2022-03-01 | |
| Alichem | A449037598-5g |
3,4-Dimethyl-1H-1,2,4-triazole-5(4H)-thione |
38942-50-6 | 95% | 5g |
$336.00 | 2023-09-02 | |
| Alichem | A449037598-10g |
3,4-Dimethyl-1H-1,2,4-triazole-5(4H)-thione |
38942-50-6 | 95% | 10g |
$572.00 | 2023-09-02 | |
| Alichem | A449037598-25g |
3,4-Dimethyl-1H-1,2,4-triazole-5(4H)-thione |
38942-50-6 | 95% | 25g |
$988.80 | 2023-09-02 | |
| Ambeed | A218021-250mg |
3,4-Dimethyl-1H-1,2,4-triazole-5(4H)-thione |
38942-50-6 | 97% | 250mg |
$18.0 | 2024-04-19 | |
| Ambeed | A218021-5g |
3,4-Dimethyl-1H-1,2,4-triazole-5(4H)-thione |
38942-50-6 | 98% | 5g |
$272.0 | 2025-04-19 | |
| Ambeed | A218021-1g |
3,4-Dimethyl-1H-1,2,4-triazole-5(4H)-thione |
38942-50-6 | 97% | 1g |
$47.0 | 2024-04-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD92663-250mg |
3,4-Dimethyl-1H-1,2,4-triazole-5(4H)-thione |
38942-50-6 | 97% | 250mg |
￥117.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD92663-1g |
3,4-Dimethyl-1H-1,2,4-triazole-5(4H)-thione |
38942-50-6 | 97% | 1g |
￥301.0 | 2022-03-01 |
dimethyl-1,2,4-triazole-3-thiol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
38942-50-6 (dimethyl-1,2,4-triazole-3-thiol) Related Products
- 6232-84-4(5-methyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
- 854137-73-8(4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol)
- 151519-23-2(5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol)
- 37526-42-4(3H-1,2,4-Triazole-3-thione,2,4-dihydro-2,4,5-trimethyl-)
- 121519-86-6(5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol)
- 65029-36-9((5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol)
- 6232-85-5(4-Ethyl-5-methyl-4H-1,2,4-triazole-3-thiol)
- 4418-57-9(5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)
- 869941-85-5(5-Ethyl-4-propyl-4H-1,2,4-triazole-3-thiol)
- 149747-27-3(3H-1,2,4-Triazole-3-thione, 4-hexyl-2,4-dihydro-5-methyl-)
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